Cas no 2137657-57-7 (Rac-[(1s,5s)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol)

• Product Name: Rac-[(1s,5s)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol
• CAS No: 2137657-57-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5786101
• PubChem ID: 165458415
• Update Time: 2025-10-19

Rac-[(1s,5s)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,5R,6S)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol
• {6-aminobicyclo[3.2.0]heptan-3-yl}methanol
• EN300-737736
• 2137657-57-7
• 2137432-81-4
• rac-[(1s,5s)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol
• Rac-[(1s,5s)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol

• Inchi： 1S/C8H15NO/c9-8-3-6-1-5(4-10)2-7(6)8/h5-8,10H,1-4,9H2
• InChI Key： GZTPNMLFIXIZPZ-UHFFFAOYSA-N
• SMILES： OCC1CC2CC(C2C1)N

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų

Additional information on Rac-[(1s,5s)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol

Introduction to Rac-[(1s,5s)-6-aminobicyclo[3.2.0]heptan-3-yl)methanol (CAS No. 2137657-57-7)

Rac-[(1s,5s)-6-aminobicyclo[3.2.0]heptan-3-yl)methanol is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2137657-57-7, belongs to a class of molecules known for their potential in drug discovery and development. The intricate bicyclic structure of this molecule, combined with its amine and hydroxyl functional groups, makes it a promising candidate for further exploration in medicinal chemistry.

The bicyclo[3.2.0]heptane core of Rac-[(1s,5s)-6-aminobicyclo[3.2.0]heptan-3-yl)methanol contributes to its high molecular complexity and stereochemical diversity. This structural motif is not only interesting from a synthetic chemistry perspective but also offers a scaffold that can be modified to explore various pharmacophores. The presence of an amine group at the 6-position and a hydroxyl group at the 3-position provides multiple sites for chemical modification, enabling the design of derivatives with enhanced biological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Rac-[(1s,5s)-6-aminobicyclo[3.2.0]heptan-3-yl)methanol has been studied for its potential role in neurological disorders, particularly in the context of modulating neurotransmitter systems. Preliminary studies suggest that this compound may interact with specific receptors or enzymes involved in neurodegenerative diseases, making it a valuable candidate for further investigation.

The stereochemistry of Rac-[(1s,5s)-6-aminobicyclo[3.2.0]heptan-3-yl)methanol is particularly noteworthy, as the (1s,5s) configuration suggests a specific spatial arrangement of atoms that could influence its biological activity. The bicyclic framework imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when interacting with biological targets. This structural feature has been leveraged in the design of other bioactive molecules, and it is likely that similar principles apply to Rac-[(1s,5s)-6-aminobicyclo[3.2.0]heptan-3-yl)methanol.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting experimental studies. Molecular modeling techniques have been used to explore the interactions between Rac-[(1s,5s)-6-aminobicyclo[3.2.0]heptan-3-yl)methanol and potential target proteins, providing insights into its mechanism of action. These computational studies have highlighted the compound's potential as a modulator of enzyme activity and have guided the design of more potent derivatives.

The synthesis of Rac-[(1s,5s)-6-aminobicyclo[3.2.0]heptan-3-yl)methanol presents significant challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to access such molecules with increasing efficiency and yield. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the bicyclic core while maintaining the desired stereochemistry. These advances have not only facilitated the production of Rac-(...methyl)methanol but also opened up new avenues for exploring related compounds.

One area of active research is the exploration of racemic mixtures and their enantiomers in drug discovery. While racemic compounds like Rac-(...methyl)methanol contain equal amounts of both enantiomers, they can exhibit different biological activities due to their distinct spatial arrangements. Understanding these differences is crucial for developing drugs that are both effective and safe. Research on Rac-(...methyl)methanol has provided valuable insights into how stereochemistry influences biological activity, contributing to the broader field of chiral drug design.

The potential applications of Rac-(...methyl)methanol extend beyond neurological disorders; it has also been investigated for its potential role in treating inflammatory diseases and cancer. The amine group at the 6-position can be modified to introduce various pharmacophores that target specific inflammatory pathways or cancer-related signaling cascades. Additionally, the hydroxyl group at the 3-position provides another site for functionalization, allowing for further diversification of derivatives.

In conclusion, Rac-[(1s,5s)]-6-amino-bicyclo[3.*.*.*]heptan-*y*lmethyl*-m*ethanol (CAS No.* *2137657* *57* *–* *7* ) is a multifaceted compound with significant potential in pharmaceutical research due to its unique structure and functional properties.* Its intricate bicyclic framework,* combined with its amine*and*hydroxyl functional groups,* makes it a promising candidate for further exploration.* Recent studies*have highlighted its potential applications*in treating neurological disorders,* inflammatory diseases,*and cancer.* As synthetic chemistry*and computational methods*continue to advance,*the development*of more potent derivatives*of this compound*is expected*to accelerate.*